Cas no 83483-17-4 (Methyl 2-nitro-5-oxohexanoate)
Methyl 2-nitro-5-oxohexanoate structure
Product Name:Methyl 2-nitro-5-oxohexanoate
CAS No:83483-17-4
MF:C7H11NO5
MW:189.165942430496
CID:2804479
PubChem ID:12794310
Update Time:2025-04-21
Methyl 2-nitro-5-oxohexanoate Chemical and Physical Properties
Names and Identifiers
-
- METHYL 2-NITRO-5-OXOHEXANOATE
- DTXCID40460881
- 83483-17-4
- SCHEMBL5319004
- DTXSID60510074
- Methyl 2-nitro-5-oxohexanoate
-
- Inchi: 1S/C7H11NO5/c1-5(9)3-4-6(8(11)12)7(10)13-2/h6H,3-4H2,1-2H3
- InChI Key: UEGDXIKRFJPLBN-UHFFFAOYSA-N
- SMILES: O(C)C(C(CCC(C)=O)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 189.06372245Da
- Monoisotopic Mass: 189.06372245Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 89.2Ų
Methyl 2-nitro-5-oxohexanoate Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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